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Compound of Interest

Compound Name: 2,2',3,4',5,5'-Hexachlorobiphenyl

CAS No.: 51908-16-8

Cat. No.: B1466043

Get Quote

Executive Summary: The Role of C-PCB 146 in High-
Resolution Analysis
In the quantitation of Polychlorinated Biphenyls (PCBs), Isotope Dilution Mass Spectrometry

(IDMS) is the gold standard for accuracy. While EPA Method 1668C mandates specific labeled

congeners (typically "dioxin-like" PCBs), researchers often require

C-PCB 146 (

-Hexachlorobiphenyl) specifically for:

Congener-Specific Tracking: To monitor the environmental fate or metabolic breakdown of

this specific non-dioxin-like congener.

Co-elution Resolution: PCB 146 is a hexachlorobiphenyl that can co-elute with other

congeners (e.g., PCB 138 or 153) depending on the GC column phase. A specific

C-labeled analog allows for precise deconvolution and recovery correction unique to this
molecule's steric properties.
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Toxicology (ADME): In drug development and toxicology,

C-PCB 146 serves as a stable tracer to study metabolic hydroxylation rates in liver
microsomes without radio-labeling safety hazards.

Supplier Landscape & Technical Comparison
The market is dominated by three primary manufacturers accredited to ISO 17034 (Reference

Material Producer). The choice depends on isotopic enrichment needs, solvent compatibility,

and specific certification requirements.

Comparative Specifications Table

Feature
Cambridge Isotope

Laboratories (CIL)

Wellington

Laboratories
AccuStandard

Product Focus
Gold Standard for

IDMS

Environmental

Regulatory Specialist

Broad Analytical

Catalog

Isotopic Enrichment
99%

C

99%

C

99 atom %

C

Chemical Purity 98% (often >99%) 98% (Certified) 98%

Catalog Series
EC-Series (e.g., EC-

14xx)

MBP-Series (e.g.,

MBP-146)

C-Series (e.g., C-146-

C13)

Solvent Matrix Nonane (Standard)
Nonane / Isooctane /

Toluene
Isooctane / Nonane

Concentration
Typically 40

g/mL (1.2 mL)

Typically 50

g/mL (1.2 mL)

Variable (35-40

g/mL)

Accreditation
ISO 17034 / ISO

17025

ISO 17034 / ISO

17025

ISO 17034 / ISO

17025

Best For...

Ultra-trace analysis

requiring minimal

native background

interference.

Regulatory

compliance (EPA

1668C) and "ready-to-

shoot" mixtures.

Cost-effective method

development and

broad screening.
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Detailed Supplier Analysis
1. Cambridge Isotope Laboratories (CIL)[1][2]

Expert Insight: CIL is often the primary source for the raw isotope separation. Their "Certified

Standards" (CS) program involves triplicate weighing and analysis to ensure the

concentration is accurate to within <5% RSD.

Technical Advantage: Their cleaning protocols for "dioxin-like" impurities are the most

aggressive. Even though PCB 146 is not dioxin-like, high purity ensures no interference if

you are running a full 209-congener scan.

Recommendation: Use CIL if your lab is performing ultra-trace (ppq) analysis where

background noise from the standard itself must be non-existent.

2. Wellington Laboratories

Expert Insight: Wellington specializes almost exclusively in halogenated organic

environmental standards. They synthesize their compounds via "one-product unambiguous

routes," minimizing the risk of isomeric impurities (e.g., accidentally creating PCB 138

instead of 146).

Technical Advantage: They provide excellent "Certificate of Analysis" (CoA) documentation

that explicitly references EPA 1668C requirements. Their standards are often cited directly in

regulatory method updates.

Recommendation: The go-to choice for regulatory compliance and environmental monitoring

(water/soil) where audit trails are critical.

3. AccuStandard

Expert Insight: AccuStandard was the first to synthesize all 209 congeners.[3] They offer a

robust "1600 Series" designed specifically for EPA methodologies.

Technical Advantage: They often offer more flexibility in solvent choices or custom

concentrations for specific research needs.
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Recommendation: Ideal for method development or large-scale screening where cost-

efficiency per injection is a factor, without sacrificing ISO 17034 accreditation.

Scientific Protocol: IDMS Workflow (EPA 1668C
Adaptation)
To use

C-PCB 146 effectively, it must be integrated into a rigorous extraction workflow.[4] This protocol
ensures that the internal standard corrects for all losses during sample preparation.

Step-by-Step Methodology
Sample Preparation: Weigh 10 g of solid sample (soil/tissue) or 1 L of aqueous sample.

Spiking (Crucial Step):

Add 2.0 ng of

C-PCB 146 (Internal Standard) directly onto the sample matrix before any solvent is
added.

Mechanism:[5][6][7] This allows the labeled standard to equilibrate with the native PCB

146 in the matrix, ensuring it experiences the exact same extraction efficiency.

Extraction:

Solids: Soxhlet extraction with Toluene/Ethanol (Dean-Stark) or Pressurized Liquid

Extraction (PLE) with Hexane/Acetone (1:1).

Liquids: Solid Phase Extraction (SPE) disks or Liquid-Liquid Extraction (LLE) with

Methylene Chloride.

Cleanup (removal of lipids/interferences):

Pass extract through a multi-layer silica column (Acid/Base/Neutral silica).

Note: PCB 146 is stable in acid; lipids are oxidized.
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Volume Reduction: Concentrate extract to ~20

L using nitrogen evaporation (TurboVap).

Recovery Standard Addition: Add a different labeled standard (e.g.,

C-PCB 138 or a labeled pesticide) immediately prior to injection to calculate the recovery of
the

C-PCB 146.

Analysis: GC-HRMS (High-Resolution Mass Spectrometry).[4][8]

Visual Workflow (Graphviz)
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Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring self-validating

quantitation.
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Data Analysis: The Relative Response Factor (RRF)
Quantitation is not based on absolute area, but on the ratio of the native to the labeled

standard. This cancels out instrument drift and injection variability.

The Equation:

Where:

= Concentration of native PCB 146 in the sample.

= Peak Area of native PCB 146 (m/z ~360).

= Concentration of

C-PCB 146 spiked (known).

= Peak Area of

C-PCB 146 (m/z ~372).

= Relative Response Factor (determined during calibration).

Expert Tip: The mass shift from Native (

C) to Labeled (

C) for a Hexachlorobiphenyl is +12 Da.

Native Quant Ion: m/z 359.8415

C-Label Quant Ion: m/z 371.8817

Validation: Ensure the isotope ratio (M/M+2) matches theoretical values (approx 1.24 for

Hexa-CBs) to confirm peak identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Standard Suppliers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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